Cas no 2127012-69-3 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid
• CAS No: 2127012-69-3
• MF: C₂₇H₂₂N₂O₄
• MW: 438.474586963654
• MDL: MFCD31559742
• CID: 4639532
• PubChem ID: 129322872
• Update Time: 2025-06-08

2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-6-carboxylic acid
• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid

• MDL： MFCD31559742
• Inchi： 1S/C27H22N2O4/c30-26(31)21-11-5-10-20-22-14-29(13-12-24(22)28-25(20)21)27(32)33-15-23-18-8-3-1-6-16(18)17-7-2-4-9-19(17)23/h1-11,23,28H,12-15H2,(H,30,31)
• InChI Key： DUABXJIUCGJNCC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(O)=O)C2CN(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)CCC1=2

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid

Comprehensive Analysis of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid (CAS No. 2127012-69-3)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid (CAS No. 2127012-69-3) is a specialized organic compound widely recognized in the field of peptide synthesis and medicinal chemistry. This compound belongs to the class of Fmoc-protected heterocyclic carboxylic acids, which are pivotal in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique pyridoindole backbone further enhances its utility in designing bioactive molecules.

In recent years, the demand for Fmoc-protected building blocks like this compound has surged due to their critical role in drug discovery and bioconjugation. Researchers frequently search for "Fmoc-pyridoindole derivatives" or "CAS 2127012-69-3 applications" to explore its potential in targeting protein-protein interactions (PPIs) and enzyme inhibition. The compound’s carboxylic acid moiety allows for further functionalization, making it a versatile intermediate in synthesizing peptide-based therapeutics and small-molecule inhibitors.

The structural complexity of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid offers advantages in modulating pharmacokinetic properties. Its pyrido[4,3-b]indole core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. This aligns with trending topics like "AI-driven drug design" and "fragment-based screening," where such compounds are computationally evaluated for binding affinity.

From a synthetic perspective, the compound’s CAS No. 2127012-69-3 is frequently referenced in patents and journals focusing on peptide mimetics and macrocyclic drugs. Its stability under SPPS conditions and compatibility with automated synthesizers make it a preferred choice for high-throughput screening (HTS) campaigns. Users often inquire about "Fmoc deprotection kinetics" or "pyridoindole solubility," highlighting practical considerations for lab applications.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,2H,3H,4H,5H-pyrido4,3-bindole-6-carboxylic acid represents a cutting-edge tool for researchers exploring peptide engineering and targeted drug delivery. Its integration into modern workflows, combined with its relevance to personalized medicine and biologics development, ensures its continued prominence in scientific literature and industrial R&D.